Cas no 62094-30-8 (2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-)
62094-30-8 structure
Product Name:2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
CAS No:62094-30-8
MF:C18H17NO2
MW:279.333084821701
CID:458437
PubChem ID:12579930
Update Time:2025-04-19
2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
- 1-(3,5-diphenyl-4H-1,2-oxazol-5-yl)propan-2-one
- 62094-30-8
- 1-(3,5-Diphenyl-4,5-dihydro-1,2-oxazol-5-yl)propan-2-one
- DTXSID90503257
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- Inchi: 1S/C18H17NO2/c1-14(20)12-18(16-10-6-3-7-11-16)13-17(19-21-18)15-8-4-2-5-9-15/h2-11H,12-13H2,1H3
- InChI Key: UBOYYAMIBZSCDU-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)(CC(C)=O)CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 279.12601
- Monoisotopic Mass: 279.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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